Cas no 1780950-16-4 (Methyl 5-amino-2-chloropyrimidine-4-carboxylate)
1780950-16-4 structure
Product Name:Methyl 5-amino-2-chloropyrimidine-4-carboxylate
CAS No:1780950-16-4
MF:C6H6ClN3O2
MW:187.583739757538
CID:4772795
PubChem ID:105442901
Update Time:2026-02-26
Methyl 5-amino-2-chloropyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-amino-2-chloropyrimidine-4-carboxylate
- AK672761
- BS-15677
- AKOS030624357
- D83955
- CS-0198999
- 1780950-16-4
- Methyl5-amino-2-chloropyrimidine-4-carboxylate
- SB57839
-
- Inchi: 1S/C6H6ClN3O2/c1-12-5(11)4-3(8)2-9-6(7)10-4/h2H,8H2,1H3
- InChI Key: LBSUEXNXPJORIA-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(C(=O)OC)=N1)N
Computed Properties
- Exact Mass: 187.0148541g/mol
- Monoisotopic Mass: 187.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.1
Methyl 5-amino-2-chloropyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EF892-250mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 250mg |
3890CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EF892-100mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 100mg |
973.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EF892-200mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 200mg |
2434.0CNY | 2021-07-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD752478-50mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 50mg |
¥645.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD752478-100mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 100mg |
¥1032.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD752478-250mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 250mg |
¥1754.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD752478-1g |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 1g |
¥4734.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X34095-100mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 100mg |
¥991.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X34095-250mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 250mg |
¥1684.0 | 2024-07-18 | |
| Chemenu | CM511376-50mg |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate |
1780950-16-4 | 97% | 50mg |
$100 | 2023-02-02 |
Methyl 5-amino-2-chloropyrimidine-4-carboxylate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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